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Compound of Interest

Compound Name: N-Benzoyl-L-aspartic acid

Cat. No.: B1674532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of N-Benzoyl-L-aspartic acid in

Dimethyl Sulfoxide (DMSO), along with relevant application notes for its use in research and

development.

Product Information
Name: N-Benzoyl-L-aspartic acid

CAS Number: 4631-12-3[1]

Molecular Formula: C₁₁H₁₁NO₅[1][2]

Molecular Weight: 237.21 g/mol [1][2]

Appearance: White to off-white solid powder[2][3]

Solubility in DMSO
N-Benzoyl-L-aspartic acid exhibits high solubility in DMSO. For optimal results, it is crucial to

use anhydrous or newly opened DMSO, as the solvent is hygroscopic and water content can

negatively impact solubility.[1][3] Sonication is recommended to facilitate dissolution.[1][2][3][4]

Table 1: Solubility of N-Benzoyl-L-aspartic acid in DMSO
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 250 1053.92

Ultrasonic assistance

is required.[1][2][3][5]

[6]

DMSO 200 843.13
Sonication is

recommended.[4]

Experimental Protocols
3.1. Preparation of a Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of N-Benzoyl-L-
aspartic acid in DMSO.

Materials:

N-Benzoyl-L-aspartic acid (solid powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Ultrasonic water bath

Procedure:

Weighing: Accurately weigh the desired mass of N-Benzoyl-L-aspartic acid using an

analytical balance and transfer it to a sterile tube or vial.
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Solvent Addition: Add the calculated volume of fresh DMSO to achieve the desired

concentration (up to 250 mg/mL).

Dissolution: Tightly cap the tube/vial and place it in an ultrasonic water bath.

Sonication: Sonicate the mixture until the solid is completely dissolved. The duration will

depend on the volume and concentration. Visually inspect the solution to ensure no

particulate matter remains.

Storage: Once fully dissolved, the stock solution can be stored. For short-term storage (days

to weeks), 0-4°C is suitable.[7] For long-term storage (months), it is recommended to store at

-20°C or -80°C.[3][7] Aliquoting the stock solution is advised to avoid repeated freeze-thaw

cycles.[3]

3.2. Workflow for Dissolving N-Benzoyl-L-aspartic acid in DMSO
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Workflow for Dissolving N-Benzoyl-L-aspartic acid in DMSO
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Logical Workflow for In Vitro Application

Stock Solution

Working Solution

Experimental Application

N-Benzoyl-L-aspartic acid
in DMSO Stock

Dilute stock with
cell culture medium

Vortex to mix

Add working solution
to cell culture

Incubate for
defined period

Analyze cellular response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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